8-cyclohexyl-1,7-dimethyl-3-propyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-cyclohexyl-4,7-dimethyl-2-propylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C18H25N5O2/c1-4-10-21-16(24)14-15(20(3)18(21)25)19-17-22(14)11-12(2)23(17)13-8-6-5-7-9-13/h11,13H,4-10H2,1-3H3
• InChI Key: MMEHUHTYKNXJFY-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(N=C3N2C=C(N3C4CCCCC4)C)N(C1=O)C
• Molecular Formula: C18H25N5O2
• Molecular Weight: 343.4 g/mol

Description

8-cyclohexyl-1,7-dimethyl-3-propyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound is also known as CP-690,550 and is a potent inhibitor of Janus kinase (JAK) enzymes. JAK enzymes are involved in the signaling pathways of several cytokines and growth factors, and their inhibition has been shown to have therapeutic potential in various diseases.

Mechanism of Action

CP-690,550 inhibits JAK enzymes by binding to the ATP-binding site of the enzyme, thereby preventing the phosphorylation of downstream signaling molecules. This leads to the inhibition of cytokine and growth factor signaling pathways, which are involved in the pathogenesis of various inflammatory and autoimmune diseases.
Biochemical and Physiological Effects:
CP-690,550 has been shown to have potent anti-inflammatory and immunosuppressive effects in various preclinical and clinical studies. The compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines, inhibit the activation of T cells and B cells, and reduce the infiltration of immune cells into inflamed tissues.

Advantages and Limitations for Lab Experiments

One of the major advantages of CP-690,550 is its potent and selective inhibition of JAK enzymes, which makes it a promising therapeutic agent for various inflammatory and autoimmune diseases. However, the compound has also been shown to have some limitations, including the potential for off-target effects, as well as the risk of immunosuppression and increased susceptibility to infections.

Future Directions

There are several potential future directions for the research and development of CP-690,550. One potential direction is the exploration of its therapeutic potential in other autoimmune and inflammatory diseases, such as lupus, scleroderma, and vasculitis. Another potential direction is the development of more selective JAK inhibitors that can target specific JAK isoforms, thereby reducing the risk of off-target effects and improving the safety profile of these drugs. Additionally, the combination of JAK inhibitors with other immunomodulatory agents, such as biologic therapies, may also have synergistic effects and improve the therapeutic outcomes for patients with autoimmune and inflammatory diseases.

Scientific Research Applications

CP-690,550 has been extensively studied for its potential therapeutic applications in various diseases, including rheumatoid arthritis, psoriasis, inflammatory bowel disease, and multiple sclerosis. The compound has been shown to be a potent inhibitor of JAK enzymes, which play a crucial role in the signaling pathways of several cytokines and growth factors that are involved in the pathogenesis of these diseases.